Cas no 1448128-72-0 (5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole)

5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole structure
1448128-72-0 structure
Product Name:5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole
CAS No:1448128-72-0
MF:C19H20N4O4S
MW:400.451502799988
CID:6166390
PubChem ID:71809025
Update Time:2024-01-12

5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole
    • 5-[4-(4-METHOXYBENZENESULFONYL)PIPERIDINE-1-CARBONYL]-1H-1,2,3-BENZOTRIAZOLE
    • 2H-benzotriazol-5-yl-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]methanone
    • F6441-6623
    • (1H-benzo[d][1,2,3]triazol-5-yl)(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone
    • 1448128-72-0
    • AKOS024564122
    • Inchi: 1S/C19H20N4O4S/c1-27-14-3-5-15(6-4-14)28(25,26)16-8-10-23(11-9-16)19(24)13-2-7-17-18(12-13)21-22-20-17/h2-7,12,16H,8-11H2,1H3,(H,20,21,22)
    • InChI Key: RHXGYLIHTLJVGQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)(C1CCN(C(C2C=CC3C(C=2)=NNN=3)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 400.12052631g/mol
  • Monoisotopic Mass: 400.12052631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 651
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 114Ų

5-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1H-1,2,3-benzotriazole Pricemore >>

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